Cas no 65141-46-0 (Nicorandil)

Nicorandil is a vasodilatory agent with a dual mechanism of action, functioning as both a nitrate-like compound and a potassium channel opener. It is primarily used in the management of chronic stable angina pectoris. Nicorandil's nitrate component promotes vasodilation by increasing cyclic guanosine monophosphate (cGMP) levels, while its potassium channel-opening properties hyperpolarize vascular smooth muscle cells, leading to coronary and peripheral vasodilation. This dual action enhances myocardial oxygen supply while reducing demand. The compound exhibits a favorable pharmacokinetic profile, with rapid absorption and a half-life suitable for twice-daily dosing. Its efficacy in angina relief and potential cardioprotective effects have been demonstrated in clinical studies.
Nicorandil structure
Nicorandil structure
Product Name:Nicorandil
CAS No:65141-46-0
MF:C8H9N3O4
MW:211.174761533737
MDL:MFCD00186520
CID:58284
PubChem ID:47528
Update Time:2026-03-25

Nicorandil Chemical and Physical Properties

Names and Identifiers

    • nicorandil
    • 2-(pyridine-3-carbonylamino)ethyl nitrate
    • N-[2-(NITROOXY)ETHYL]-3-PYRIDINECARBOXAMIDE
    • 2-Nicotinamidoethyl nitrate
    • Adancor
    • Dancor
    • Ikorel
    • N-(2-hydroxyethyl)nicotinamide nitrate ester
    • N-[2-(nitroxy)ethyl]-3-pyridine carboxamide
    • Nicorandilum
    • Nikoran
    • SG-75
    • Zynicor
    • N-[2-(Nitrooxy)ethyl]pyridine-3-carboxamide
    • 2-(Pyridine-3-carboxamido)ethyl Nitrate
    • N-[2-(Nitroxy)ethyl]-3-pyridinecarboxamide
    • SG 75
    • 2-(nicotinamido)ethyl nitrate
    • N-(2-Hydroxyethyl)nicotinamide nitrate
    • Nicorandilum [INN-Latin]
    • 2-(Nicotinamido)ethyl nitrat
    • Nitorubin
    • Aprior
    • N-(2-Hydroxyethyl)nicotinamide nitrate (ester)
    • Nicorandil (Ikorel)
    • 3-Pyridinecarboxamide, N-(2-(nitroxy)
    • 2-[(pyridin-3-yl)formamido]ethyl nitrate
    • A834984
    • AKOS015855406
    • 65141-46-0
    • NICORANDIL [MI]
    • MLS006010701
    • MFCD00186520
    • 2-[(PYRIDIN-3-YLCARBONYL)AMINO]ETHYL NITRATE
    • Tox21_110968
    • MLS000759488
    • BRN 0481451
    • 260456HAM0
    • HMS3371N18
    • D01810
    • AKOS025149378
    • PERISALOL
    • NS00006757
    • 2-(pyridine-3-carbylamino) ethyl nitrate
    • Sigmart
    • Z57965636
    • HMS3393N16
    • HMS2051N16
    • NICORANDIL [MART.]
    • AB00639978-08
    • FT-0602677
    • n-(2-(nitrooxy)ethyl)-3-pyridinecarboxamide
    • RP-46417
    • SR-01000597534-5
    • CHEMBL284906
    • MLS001424162
    • N0837
    • s1971
    • AB00639978-09
    • HMS3655P05
    • HMS2232A06
    • Nicorandil (JP17/USAN/INN)
    • GTPL2411
    • 3-Pyridinecarboxamide, N-(2-(nitroxy)ethyl)-
    • NICORANDIL [EP MONOGRAPH]
    • SW197675-3
    • NICORANDIL [JAN]
    • HMS3268L19
    • DTXCID6025692
    • SMR000466365
    • T72780
    • NICORANDIL [WHO-DD]
    • 3-Pyridinecarboxamide, N-(2-(nitrooxy)ethyl)-
    • BN164649
    • AKOS001589705
    • BRD-K97752965-001-01-6
    • AB00639978_11
    • F0005-2298
    • EINECS 265-514-1
    • Tox21_110968_1
    • HMS3413G17
    • LBHIOVVIQHSOQN-UHFFFAOYSA-N
    • Nicorandil- Bio-X
    • NICORANDIL [INN]
    • UNII-260456HAM0
    • HY-B0341
    • CPD000466365
    • 2-(PYRIDIN-3-YLFORMAMIDO)ETHYL NITRATE
    • Nicorandil [USAN:INN:BAN:JAN]
    • MLS002222323
    • BDBM50247908
    • DB09220
    • HS-0049
    • AB00639978_10
    • Sigmart (TN)
    • NCGC00025357-04
    • DTXSID8045692
    • SR-01000597534
    • NICORANDIL [USAN]
    • CCG-101045
    • BCP09434
    • NCGC00025357-02
    • HMS3677G17
    • SCHEMBL34547
    • SR-01000597534-1
    • EN300-1719807
    • CAS-65141-46-0
    • NC00295
    • HMS2095E14
    • AB04467
    • HMS3712E14
    • HMS2089L12
    • Nicorandilo
    • AC-4690
    • Q862989
    • NCGC00025357-01
    • 3-PYRIDINECARBOXAMIDE, N-[2-(NITROOXY)ETHYL]-
    • CHEBI:31905
    • BRD-K97752965-001-16-4
    • BRD-K97752965-001-15-6
    • Nicorandil (JP18/USAN/INN)
    • BRD-K97752965-001-14-9
    • BRD-K97752965-001-13-1
    • STL445540
    • Nicorandil
    • MDL: MFCD00186520
    • Inchi: 1S/C8H9N3O4/c12-8(7-2-1-3-9-6-7)10-4-5-15-11(13)14/h1-3,6H,4-5H2,(H,10,12)
    • InChI Key: LBHIOVVIQHSOQN-UHFFFAOYSA-N
    • SMILES: O(CCNC(C1C=NC=CC=1)=O)[N+](=O)[O-]
    • BRN: 0481451

Computed Properties

  • Exact Mass: 211.05900
  • Monoisotopic Mass: 211.059306
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 97
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4271 (rough estimate)
  • Melting Point: 88.0 to 92.0 deg-C
  • Boiling Point: 350.85°C (rough estimate)
  • Flash Point: 230.0±23.2 °C
  • Refractive Index: 1.7400 (estimate)
  • Solubility: DMSO: >10mg/mL
  • PSA: 97.04000
  • LogP: 0.93380
  • Merck: 6521
  • Solubility: It is slightly soluble in water, very slightly soluble in acetone, and soluble in alcohols.

Nicorandil Security Information

  • Symbol: GHS05
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H315-H318
  • Warning Statement: P280-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • RTECS:US4667600
  • Hazardous Material Identification: Xn
  • Toxicity:LD50 in rats (mg/kg): 1200-1300 orally; 800-1000 i.v. (Nagano)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Nicorandil Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nicorandil Pricemore >>

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Suzhou Senfeida Chemical Co., Ltd
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Nicorandil Spectrogram

MS-MS
MS-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Nicorandil Related Literature

Additional information on Nicorandil

Nicorandil (CAS No. 65141-46-0): A Comprehensive Overview of Its Pharmacological Profile and Recent Research Applications

Nicorandil, chemically identified by the CAS number 65141-46-0, is a unique compound with a distinct pharmacological profile that has garnered significant attention in the field of cardiovascular research and therapy. Originally developed as an antianginal agent, Nicorandil has demonstrated remarkable properties beyond its primary indication, making it a subject of extensive investigation in various medical contexts. This introduction aims to provide a detailed exploration of the compound's chemical structure, mechanism of action, therapeutic applications, and the latest research findings that underscore its potential in modern medicine.

The chemical structure of Nicorandil (CAS No. 65141-46-0) consists of a nitro group attached to a pyridine ring, which is further linked to an ethyl amide moiety. This structural configuration endows the compound with dual pharmacological actions: vasodilation and neuroprotection. The nitro group plays a pivotal role in mediating vasodilation by releasing nitric oxide (NO), a potent endothelium-derived relaxing factor. This mechanism is particularly relevant in the treatment of ischemic heart disease, where improved blood flow and reduced vascular resistance are critical.

One of the most compelling aspects of Nicorandil is its ability to selectively dilate venous beds while maintaining or even enhancing arterial tone. This selective vasodilation is achieved through the differential release of NO from the nitro group, which preferentially affects venous smooth muscle cells. This property makes Nicorandil an effective agent for managing conditions such as chronic heart failure, where venous congestion is a significant pathological feature. Furthermore, the compound's ability to protect against ischemia-reperfusion injury has opened new avenues in the treatment of stroke and myocardial infarction.

Recent research has expanded the therapeutic applications of Nicorandil beyond its traditional use in cardiovascular diseases. Studies have begun to explore its potential role in neuroprotection, particularly in models of cerebral ischemia. The ability of Nicorandil to stimulate NO production not only improves cerebral blood flow but also exerts antioxidant and anti-inflammatory effects, which are crucial in mitigating neuronal damage during ischemic events. Preclinical trials have shown promising results in reducing infarct size and improving functional outcomes in animal models of stroke.

In addition to its cardiovascular and neuroprotective benefits, emerging evidence suggests that Nicorandil may have applications in other areas of medicine. For instance, its anti-inflammatory properties have been investigated in conditions such as rheumatoid arthritis, where chronic inflammation contributes significantly to disease progression. The compound's ability to modulate inflammatory pathways without exacerbating arterial tone makes it an attractive candidate for further exploration in this context.

The pharmacokinetic profile of Nicorandil (CAS No. 65141-46-0) is another area of interest that has been subject to detailed investigation. Unlike many traditional antianginal agents that exhibit rapid metabolism, Nicorandil demonstrates prolonged half-life due to its stability under physiological conditions. This extended duration of action allows for once-daily dosing regimens, improving patient compliance and convenience. Moreover, studies have highlighted the compound's favorable safety profile, with minimal side effects observed even at higher doses.

The latest research endeavors are focusing on optimizing the therapeutic potential of Nicorandil through novel formulations and delivery systems. Nanotechnology-based approaches have been explored to enhance drug delivery efficiency and target specificity, potentially leading to more effective treatments for cardiovascular and neurological disorders. Additionally, combination therapies involving Nicorandil with other pharmacological agents are being investigated to achieve synergistic effects that could further improve patient outcomes.

In conclusion, Nicorandil, identified by CAS No. 65141-46-0, is a multifaceted compound with significant therapeutic implications across multiple medical disciplines. Its unique pharmacological properties, coupled with recent advancements in research methodologies, position it as a promising candidate for future clinical applications. As ongoing studies continue to unravel the full potential of this remarkable compound, it is likely that Nicorandil will play an increasingly important role in modern medicine.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:65141-46-0)Nicorandil
sfd3141
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Quantity:200kg
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Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:65141-46-0)N-(2-nitroxyethyl)nicotinamide
LZ0163
Purity:99%
Quantity:1kg
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